Cas no 29540-81-6 (1-(Trifluoromethanesulfonyl)imidazole)

29540-81-6 structure
Product name:1-(Trifluoromethanesulfonyl)imidazole
1-(Trifluoromethanesulfonyl)imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-[(trifluoromethyl)sulfonyl]-
- 1-(Trifluoromethanesulfonyl)imidazole
- 1-(trifluoromethylsulfonyl)imidazole
- N-Trifluoromethanesulfonyl imidazole
- 1-(trifluoromethanesulphonyl)imidazole
- 1-[(trifluoromethyl)sulfonyl]-1H-imidazole
- 1-[(trifluoromethyl)sulphonyl]-1h-imidazole
- 1-trifluoromethanesulfonic imidazolide
- 1-trifluoromethanesulfonyl-1H-imidazole
- 1-triflylimidazole
- N-Trifluormethylsulfonylimidazole
- trifluoro(imidazolylsulfonyl)methane
- trifluoromethanesulfonylimidazole
- 1-((Trifluoromethyl)sulfonyl)-1H-imidazole
- 1-((Trifluoromethyl)sulphonyl)-1H-imidazole
- 1H-Imidazole, 1-[(trifluoromethyl)sulfonyl]-
- N-Trifluoromethanesulfonylimidazole
- YGABUCCNCBMODG-UHFFFAOYSA-N
- 1-(trifluoromethylsulfonyl)-1H-imidazole
- C4H3F3N2O2S
- E
- NS00049619
- 1H-Imidazole, 1-(trifluoromethylsulfonyl)-
- J-017555
- NSC114260
- 5E5ZM4CKV4
- CS-0129461
- UNII-5E5ZM4CKV4
- T3177
- EINECS 249-686-5
- NSC-270680
- 1-[(Trifluoromethyl)sulfonyl]-1H-imidazole #
- FS-1138
- 1-(Trifluoromethanesulfonyl)imidazole, technical, >=95.0% (RT)
- AKOS006223430
- NSC 270680
- Trifluoromethanesulfonyl imidazole
- 1H-IMIDAZOLE, 1-((TRIFLUOROMETHYL)SULFONYL)-
- NSC-114260
- 29540-81-6
- SCHEMBL79216
- DTXSID00183726
- MFCD00037891
- NSC270680
- NSC 114260
- FT-0605883
- A819953
- T72244
- 1-trifluoromethanesulfonylimidazole
- potassium,1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
-
- MDL: MFCD00037891
- Inchi: 1S/C4H3F3N2O2S/c5-4(6,7)12(10,11)9-2-1-8-3-9/h1-3H
- InChI Key: YGABUCCNCBMODG-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(N1C([H])=NC([H])=C1[H])(=O)=O
Computed Properties
- Exact Mass: 199.98700
- Monoisotopic Mass: 199.986733
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 60.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.525 g/mL at 20 °C(lit.)
- Melting Point: 19-21 °C
- Boiling Point: 40°C/10mmHg(lit.)
- Flash Point: 92.7±30.1 °C
- Refractive Index: n20/D 1.416
- PSA: 60.34000
- LogP: 1.66160
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
- Solubility: Not determined
1-(Trifluoromethanesulfonyl)imidazole Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H227-H315-H319
- Warning Statement: P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number:UN 2810 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: S36/37
-
Hazardous Material Identification:
- Safety Term:6.1(b)
- Storage Condition:0-10°C
- HazardClass:6.1(b)
- PackingGroup:III
- Packing Group:III
- Risk Phrases:R20/21/22
1-(Trifluoromethanesulfonyl)imidazole Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(Trifluoromethanesulfonyl)imidazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1200101-1g |
1-((Trifluoromethyl)sulfonyl)-1H-imidazole |
29540-81-6 | 98% | 1g |
¥203.00 | 2024-08-03 | |
Apollo Scientific | PC7433-25g |
1-[(Trifluoromethyl)sulphonyl]-1H-imidazole |
29540-81-6 | 97% | 25g |
£571.00 | 2023-09-02 | |
Chemenu | CM330077-1g |
1-((Trifluoromethyl)sulfonyl)-1H-imidazole |
29540-81-6 | 95%+ | 1g |
$112 | 2021-08-18 | |
Fluorochem | 007528-5g |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 97% | 5g |
£113.00 | 2022-03-01 | |
TRC | T797138-10mg |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
Oakwood | 007528-1g |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 97% | 1g |
$30.00 | 2024-07-19 | |
eNovation Chemicals LLC | Y1111552-5g |
1-(TRIFLUOROMETHANESULFONYL)IMIDAZOLE |
29540-81-6 | 97% | 5g |
$500 | 2024-06-05 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | JF123-200mg |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 98.0%(GC) | 200mg |
¥229.0 | 2022-06-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161434-5g |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | >98.0%(GC) | 5g |
¥1552.90 | 2023-08-31 | |
Cooke Chemical | BD3987248-1g |
1-((Trifluoromethyl)sulfonyl)-1H-imidazole |
29540-81-6 | 98% | 1g |
RMB 388.80 | 2025-02-21 |
1-(Trifluoromethanesulfonyl)imidazole Related Literature
-
1. Book reviews
-
Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
-
Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
-
Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:29540-81-6)1-(Trifluoromethanesulfonyl)imidazole

Purity:99%
Quantity:5g
Price ($):520.0